Cas no 10414-75-2 (Benzenamine,4-[(4-aminophenyl)methyl]-2-chloro-)

Benzenamine,4-[(4-aminophenyl)methyl]-2-chloro- structure
10414-75-2 structure
Product Name:Benzenamine,4-[(4-aminophenyl)methyl]-2-chloro-
CAS No:10414-75-2
MF:C13H13ClN2
MW:232.708721876144
CID:200995
PubChem ID:82612
Update Time:2025-04-19

Benzenamine,4-[(4-aminophenyl)methyl]-2-chloro- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,4-[(4-aminophenyl)methyl]-2-chloro-
    • 4-[(4-aminophenyl)methyl]-2-chloroaniline
    • 4-((4-Aminophenyl)methyl)-2-chloroaniline
    • 4-(4-aminobenzyl)-2-chloroaniline
    • Einecs 233-885-9
    • 4-(4-Amino-3-chlorobenzyl)aniline
    • NS00008677
    • DTXSID40146315
    • 4-[(4-Aminophenyl)methyl]-2-chlorobenzenamine
    • SCHEMBL5271470
    • 10414-75-2
    • G3P4MSR2CV
    • Benzenamine, 4-[(4-aminophenyl)methyl]-2-chloro-
    • Inchi: 1S/C13H13ClN2/c14-12-8-10(3-6-13(12)16)7-9-1-4-11(15)5-2-9/h1-6,8H,7,15-16H2
    • InChI Key: FABSKOVJDIDCHX-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(=C1)CC1C=CC(=CC=1)N)N

Computed Properties

  • Exact Mass: 232.07689
  • Monoisotopic Mass: 232.077
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52A^2
  • XLogP3: 3.1

Experimental Properties

  • Density: 1.255
  • Boiling Point: 400.7°Cat760mmHg
  • Flash Point: 196.1°C
  • Refractive Index: 1.666
  • PSA: 52.04
  • LogP: 4.25760
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